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Compound of Interest

Compound Name: Ethyl bromodifluoroacetate

Cat. No.: B148821

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Ethyl bromodifluoroacetate. The
following procedures and data are compiled to ensure the safe handling, use, and disposal of
this chemical in a laboratory setting.

Chemical Safety and Hazard Information

Ethyl bromodifluoroacetate is a highly flammable and corrosive liquid that poses significant
health risks upon exposure.[1][2][3][4] It can cause severe skin burns, and serious eye
damage, and is harmful if swallowed, inhaled, or absorbed through the skin.[1][3][5]
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Hazard Classification Description

Highly flammable liquid and vapor.[2][3][4]
Vapors may form explosive mixtures with air and
Physical Hazards can travel to an ignition source and flash back.

[2][6] Containers may explode when heated.[2]

[6]

Causes severe skin burns and eye damage.[1]

[2][3][5] Harmful if swallowed, in contact with
Health Hazards skin, or if inhaled.[1] May cause respiratory

irritation.[1][4] The toxicological properties have

not been fully investigated.[1][7]

) No specific data is available, but it should not be
Environmental Hazards ) )
released into the environment.[6]

Physical and Chemical Properties

CAS Number 667-27-6[1][2][8]

Molecular Formula C4H5BrF202[2]

Boiling Point 112 °C at 700 mmHg (lit.)
Density 1.583 g/mL at 25 °C (lit.)
Flash Point 21 °C (69.8 °F) - closed cup
Appearance Light yellow liquid[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for handling Ethyl bromodifluoroacetate. The
following table outlines the required equipment.
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_ Specifications and
Body Part Required PPE o
Guidelines

Eye protection must be worn at

) all times. Contact lenses
Chemical safety goggles and a
Eyes/Face ) should not be worn.[10] An
face shield.[9] ]
eyewash station must be

readily accessible.[10]

Chemical-resistant gloves ] ]
All protective clothing should
(e.g., PVC), a flame-retardant
) be clean and put on before
lab coat, and chemical- _
) ) work.[11] Contaminated
Skin/Body resistant apron.[10] For larger ]
- clothing should be removed
quantities, a full PVC
) ) promptly and laundered by
protective suit may be _
trained personnel.[11]
necessary.[10]

A NIOSH/MSHA-approved
respirator with an appropriate
filter (e.g., type ABEK
Respiratory (EN14387)) is required if
working outside of a fume
hood or if exposure limits are

exceeded.[6]

Closed-toe, chemical-resistant,
Feet non-sparking safety footwear.
[10]

Operational and Handling Plan

Adherence to the following step-by-step procedures is critical for minimizing exposure and
ensuring a safe laboratory environment.

Preparation and Handling Workflow
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Preparation

1. Don Appropriate PPE

2. Verify Fume Hood Functionality

3. Assemble All Necessary Equipment and Reagents

4. Ground All Equipment

5. Dispense Chemical in Fume Hood

6. Perform Reaction Under Inert Atmosphere (if required)

7. Securely Cap All Containers

Cleanup and Disposal

8. Decontaminate Work Area

9. Dispose of Waste in Designated Hazardous Waste Container

10. Doff PPE in Correct Order

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl bromodifluoroacetate.
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Step-by-Step Handling Protocol

Engineering Controls: Always handle Ethyl bromodifluoroacetate in a well-ventilated area,
preferably within a chemical fume hood.[6][7] Ensure safety showers and eyewash stations
are nearby and operational.[6][10]

Grounding: To prevent static discharge, which can ignite the flammable vapors, all metal
parts of equipment must be grounded.[6][10] Use non-sparking tools for all operations.[6][10]

Dispensing: When transferring the liquid, use spark-proof tools and explosion-proof
equipment.[6] Avoid all personal contact, including inhalation of vapors.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated
for flammable liquids.[6][7] Keep away from heat, sparks, open flames, and other ignition
sources.[6][7][10] Incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents should be stored separately.[6]

Emergency and Disposal Plan

Immediate and appropriate action during an emergency is crucial.

Emergency Procedures
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Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[7]

Remove contact lenses if present and easy to
do.[1] Continue rinsing and seek immediate

medical attention.[6][7]

Skin Contact

Immediately remove all contaminated clothing.
[6] Wash skin with plenty of soap and water for
at least 15 minutes.[1][7] Seek immediate

medical attention.[6][7]

Inhalation

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing.[1][6]
If not breathing, give artificial respiration.[6][7]

Seek immediate medical attention.[6][7]

Ingestion

Do NOT induce vomiting.[1][6][7] Rinse mouth
with water.[1][6] Seek immediate medical
attention.[6][7] Ingestion can cause severe
swelling and damage to delicate tissues with a

danger of perforation.[7]

Fire

Use dry chemical, carbon dioxide (CO2), or
chemical foam to extinguish.[6] Water mist can
be used to cool closed containers.[6][7]
Firefighters should wear self-contained

breathing apparatus and full protective gear.[2]

[6]

Accidental Release

Evacuate the area and remove all ignition
sources.[6] Wear appropriate PPE.[6] Absorb
the spill with inert material (e.g., sand, silica gel)
and collect it in a suitable, closed container for
disposal.[6][7] Do not let the chemical enter
drains.[6][7]

Disposal Plan

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E05642%20%20SDS%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E05642%20%20SDS%20%20062123.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E05642%20%20SDS%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E05642%20%20SDS%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E05642%20%20SDS%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20461~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2003:07:57~~Ethyl%20bromodifluoroacetate~~
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC305800010&productDescription=ETHYL+BROMODIFLUOROACETA+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15140043&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste from residues and unused products is classified as hazardous waste.[7]

o Waste Collection: Collect all waste, including contaminated absorbent materials, in a
designated, properly labeled, and sealed hazardous waste container.

o Disposal: Dispose of the waste through a licensed professional waste disposal service in
accordance with federal, state, and local environmental regulations.[1][7] Do not dispose of it
in the sanitary sewer.

o Contaminated Packaging: Empty containers may retain product residue and vapors and can
be dangerous.[7][10] Dispose of contaminated packaging as hazardous waste.[9] Do not cut,
drill, grind, or weld on or near containers.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl Bromodifluoroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148821#personal-protective-equipment-for-handling-
ethyl-bromodifluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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